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Compound of Interest

Compound Name: TCO-PEG12-NHS ester

Cat. No.: B2696383 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction
TCO-PEG12-NHS ester is a heterobifunctional crosslinker designed for the efficient labeling of

amine-containing molecules, such as proteins, antibodies, and peptides.[1] This reagent

incorporates three key functional elements:

A trans-cyclooctene (TCO) group, which participates in exceptionally fast and bioorthogonal

inverse-electron-demand Diels-Alder (iEDDA) "click chemistry" reactions with tetrazine-

modified molecules.[2][3]

A hydrophilic 12-unit polyethylene glycol (PEG12) spacer, which enhances water solubility,

reduces aggregation of conjugates, and minimizes steric hindrance.[3][4]

An N-hydroxysuccinimide (NHS) ester, an amine-reactive group that forms a stable, covalent

amide bond with primary amines (e.g., the side chain of lysine residues) under mild

conditions.

The combination of amine reactivity and bioorthogonal ligation makes TCO-PEG12-NHS ester
a powerful tool for various applications, including the development of antibody-drug conjugates

(ADCs), PROTACs, fluorescent imaging probes, and targeted drug delivery systems. The
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reaction is chemoselective, biocompatible, and proceeds rapidly without the need for a copper

catalyst.

Principle of Reaction
The bioconjugation process involves two primary steps. First, the NHS ester of the TCO-

PEG12-NHS reagent reacts with primary amines on the target molecule to form a stable TCO-

labeled intermediate. Second, this intermediate is reacted with a tetrazine-containing molecule

of interest, leading to the formation of the final conjugate through a rapid iEDDA cycloaddition.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 5 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2696383?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Step 1: Amine Labeling

Step 2: Bioorthogonal Click Reaction

Amine-Containing
Molecule (e.g., Protein)

TCO-Labeled Molecule

 NHS Ester Reaction
(pH 7.2 - 8.5) 

TCO-PEG12-NHS Ester

Final Bioconjugate

 iEDDA Cycloaddition
(Click Chemistry) 

Tetrazine-labeled
Molecule
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1. Prepare Protein Solution
(1-5 mg/mL in amine-free buffer, pH 7.2-8.5)

3. Mix Reagents
(Add 10-30x molar excess of TCO reagent to protein)

2. Prepare TCO-PEG12-NHS
(10 mM in anhydrous DMSO)

4. Incubate
(1 hour at Room Temperature)

5. Quench Reaction
(Add 1M Tris-HCl to 50-100 mM final concentration)

6. Purify Conjugate
(Spin Desalting Column)

7. Characterize & Store
(TCO-labeled protein at 4°C or -80°C)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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